Cas no 90243-81-5 (Bicyclo[5.1.0]octan-3-one)

Bicyclo[5.1.0]octan-3-one structure
Bicyclo[5.1.0]octan-3-one structure
Product Name:Bicyclo[5.1.0]octan-3-one
CAS No:90243-81-5
MF:C8H12O
MW:124.180282592773
CID:791330
PubChem ID:15141110
Update Time:2025-04-19

Bicyclo[5.1.0]octan-3-one Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[5.1.0]octan-3-one
    • bicyclo[5.1.0]octan-5-one
    • 90243-81-5
    • DTXSID60568939
    • Inchi: 1S/C8H12O/c9-8-3-1-2-6-4-7(6)5-8/h6-7H,1-5H2
    • InChI Key: ZMMYLZGIQHEJNH-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2CC2C1

Computed Properties

  • Exact Mass: 124.088815002g/mol
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų
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